Cas no 1797569-40-4 (2-[(4-bromophenyl)formamido]-N-(cyanomethyl)acetamide)

• Product Name: 2-[(4-bromophenyl)formamido]-N-(cyanomethyl)acetamide
• CAS No: 1797569-40-4
• MF: C₁₁H₁₀BrN₃O₂
• MW: 296.120001316071
• CID: 6039826
• PubChem ID: 75509758
• Update Time: 2025-06-12

2-[(4-bromophenyl)formamido]-N-(cyanomethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Z1719251879
• 2-[(4-bromophenyl)formamido]-N-(cyanomethyl)acetamide
• 4-bromo-N-[2-(cyanomethylamino)-2-oxoethyl]benzamide
• AKOS033563390
• 1797569-40-4
• EN300-6593664

• Inchi： 1S/C11H10BrN3O2/c12-9-3-1-8(2-4-9)11(17)15-7-10(16)14-6-5-13/h1-4H,6-7H2,(H,14,16)(H,15,17)
• InChI Key： XNQFELTWRLGCPH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(NCC(NCC#N)=O)=O

Computed Properties

• Exact Mass: 294.99564g/mol
• Monoisotopic Mass: 294.99564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 82Ų

Additional information on 2-[(4-bromophenyl)formamido]-N-(cyanomethyl)acetamide

Professional Introduction to Compound with CAS No. 1797569-40-4 and Product Name: 2-[(4-bromophenyl)formamido]-N-(cyanomethyl)acetamide

The compound identified by the CAS number 1797569-40-4 and the product name 2-[(4-bromophenyl)formamido]-N-(cyanomethyl)acetamide represents a significant advancement in the field of medicinal chemistry. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The molecular framework of this compound incorporates a 4-bromophenyl group, which is a key pharmacophore often utilized in drug design for its ability to modulate biological pathways effectively.

Recent studies have highlighted the importance of 2-[(4-bromophenyl)formamido]-N-(cyanomethyl)acetamide in the context of targeting specific enzymatic pathways that are implicated in various diseases. The presence of the formamido and cyanomethyl functional groups within the molecule contributes to its versatile reactivity, enabling it to interact with biological targets in a manner that is both selective and potent. This has opened up new avenues for research in areas such as oncology, inflammation, and neurodegenerative disorders.

In the realm of oncology, the compound has been studied for its ability to inhibit key enzymes involved in tumor proliferation and survival. The 4-bromophenyl moiety, in particular, has been shown to enhance binding affinity to certain protein targets, leading to promising results in preclinical models. Researchers have noted that this compound exhibits a favorable pharmacokinetic profile, which is crucial for its translation from laboratory settings to clinical applications. The ability of 2-[(4-bromophenyl)formamido]-N-(cyanomethyl)acetamide to traverse biological membranes efficiently suggests that it may have potential as an oral therapeutic agent.

Moreover, the cyanomethyl group within the molecule plays a critical role in modulating its interactions with biological systems. This group has been identified as a key factor in enhancing the compound's binding affinity to certain enzymes, thereby increasing its efficacy as a therapeutic agent. The formamido linkage further contributes to the compound's stability and bioavailability, making it an attractive candidate for further development.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 2-[(4-bromophenyl)formamido]-N-(cyanomethyl)acetamide with high precision. These computational studies have provided valuable insights into how the compound interacts with its target enzymes at the molecular level. This information has been instrumental in guiding synthetic modifications aimed at optimizing its pharmacological properties. For instance, computational modeling has helped identify specific regions within the molecule that can be modified to enhance its selectivity and reduce potential side effects.

The synthesis of this compound involves a series of well-defined chemical transformations that highlight the expertise of medicinal chemists in designing complex molecular architectures. The use of advanced synthetic methodologies ensures that the final product meets stringent quality standards required for preclinical and clinical studies. The process begins with the preparation of key intermediates such as 4-bromobenzaldehyde, which is subsequently transformed into the desired amide derivative through nucleophilic addition reactions.

In conclusion, 2-[(4-bromophenyl)formamido]-N-(cyanomethyl)acetamide (CAS No. 1797569-40-4) represents a significant advancement in medicinal chemistry with potential applications across multiple therapeutic areas. Its unique structural features, including the 4-bromophenyl, formamido, and cyanomethyl groups, contribute to its versatility and efficacy as a therapeutic agent. Ongoing research continues to explore new ways to harness the potential of this compound, paving the way for innovative treatments for various diseases.